Cas no 1541333-31-6 (3-(Oxan-4-yl)butan-2-ol)

• Product Name: 3-(Oxan-4-yl)butan-2-ol
• CAS No: 1541333-31-6
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5700522
• PubChem ID: 79423754
• Update Time: 2025-06-25

3-(Oxan-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• AKOS017977896
• EN300-1624347
• 1541333-31-6
• 3-(OXAN-4-YL)BUTAN-2-OL
• 2H-Pyran-4-ethanol, tetrahydro-α,β-dimethyl-
• 3-(Oxan-4-yl)butan-2-ol

• Inchi： 1S/C9H18O2/c1-7(8(2)10)9-3-5-11-6-4-9/h7-10H,3-6H2,1-2H3
• InChI Key： DRRGVRCGQOBEBK-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C(C)C(C)O

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 237.8±8.0 °C(Predicted)
• pka: 15.00±0.20(Predicted)